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Compound of Interest

Compound Name:
(13Z,16Z,19Z,22Z)-

octacosatetraenoyl-CoA

Cat. No.: B15549475 Get Quote

Essential Safety and Handling Guide for
(13Z,16Z,19Z,22Z)-octacosatetraenoyl-CoA
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (13Z,16Z,19Z,22Z)-octacosatetraenoyl-CoA. It

outlines the necessary personal protective equipment (PPE), procedural steps for safe

handling, and disposal plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (13Z,16Z,19Z,22Z)-octacosatetraenoyl-CoA is

not readily available, the following PPE recommendations are based on standard laboratory

safety protocols for handling similar long-chain fatty acyl-CoA compounds and other chemicals

where the hazards have not been fully characterized.[1][2][3][4] Adherence to these guidelines

is essential to minimize exposure and ensure personal safety.[4][5]
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Protective Equipment Specification and Use

Eye and Face Protection

ANSI Z87.1 compliant safety glasses with side

shields are the minimum requirement.[1][2] A

face shield should be worn in addition to safety

glasses or goggles if there is a splash hazard.[4]

Hand Protection

Disposable nitrile gloves are the minimum

requirement for incidental contact.[1] They

should be removed immediately after contact

with the chemical, and hands should be washed

before putting on new gloves.[1] For more

extensive handling, consider double gloving.

Body Protection

A knee-length laboratory coat with full sleeves is

required.[2][3] Consider a liquid-resistant apron

for activities with a higher splash potential.[3]

Long pants and closed-toe shoes must be worn

in the laboratory.[2][4]

Respiratory Protection

If handling the compound as a powder or if

aerosolization is possible, a mask should be

worn to prevent inhalation.[5] Work should be

conducted in a well-ventilated area, preferably

within a chemical fume hood.[5]

Operational and Disposal Plans
Handling and Storage:

Work in a well-ventilated area to prevent the accumulation of dust or aerosols.[5]

Avoid direct contact with eyes, skin, and clothing, and prevent inhalation.[1][5]

Store the compound according to the manufacturer's recommendations, typically in a cool,

dry, and dark place.

(13Z,16Z,19Z,22Z)-octacosatetraenoyl-CoA is a long-chain fatty acyl-CoA, a class of

molecules integral to lipid metabolism.[6][7][8] While not classified as acutely hazardous, its
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biological activity warrants careful handling to avoid unintended physiological effects.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Contaminated disposable items, such as gloves and paper towels, should be placed in a

designated chemical waste container.

Unused material should be disposed of as chemical waste; do not pour down the drain or

mix with general waste.

Experimental Workflow
The following diagram illustrates a standard workflow for handling (13Z,16Z,19Z,22Z)-
octacosatetraenoyl-CoA in a laboratory setting, from preparation to disposal.
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Preparation

Handling and Experimentation

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare work area in a fume hood

Retrieve and weigh the compound

Dissolve in appropriate solvent

Perform experimental procedures

Record observations and data

Decontaminate work surfaces

Dispose of waste in designated containers

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (13Z,16Z,19Z,22Z)-octacosatetraenoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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